molecular formula C11H16N2O3 B8601856 1,1-[Di-(2-hydroxyethyl)]-3-phenylurea

1,1-[Di-(2-hydroxyethyl)]-3-phenylurea

Cat. No.: B8601856
M. Wt: 224.26 g/mol
InChI Key: ALKOIMFMTSTJME-UHFFFAOYSA-N
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Description

1,1-[Di-(2-hydroxyethyl)]-3-phenylurea is a useful research compound. Its molecular formula is C11H16N2O3 and its molecular weight is 224.26 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C11H16N2O3

Molecular Weight

224.26 g/mol

IUPAC Name

1,1-bis(2-hydroxyethyl)-3-phenylurea

InChI

InChI=1S/C11H16N2O3/c14-8-6-13(7-9-15)11(16)12-10-4-2-1-3-5-10/h1-5,14-15H,6-9H2,(H,12,16)

InChI Key

ALKOIMFMTSTJME-UHFFFAOYSA-N

Canonical SMILES

C1=CC=C(C=C1)NC(=O)N(CCO)CCO

Origin of Product

United States

Synthesis routes and methods I

Procedure details

0.163 mol of diethanolamine dissolved in 160 ml of dichloromethane is added, at 10° C., to a solution of 0.168 mol of phenyl isocyanate. After reacting for 1 hour at 10° C. and then for 12 hours at ambient temperature, the reaction mixture is concentrated under reduced pressure.
Quantity
0.163 mol
Type
reactant
Reaction Step One
Quantity
160 mL
Type
solvent
Reaction Step One
Quantity
0.168 mol
Type
reactant
Reaction Step Two

Synthesis routes and methods II

Procedure details

A mixture of 15.62 ml (0.136 mol) of diethanolamine and 163 ml of methylene chloride is poured, at a temperature of 10° C., into a three-necked flask containing 18.25 ml (0.168 mol) of phenyl isocyanate dissolved in 37 ml of CH2Cl2. The mixture is left at that temperature for one hour, and then at room temperature overnight, and concentrated in vacuo to obtain 36.5 g of the expected product. (Yield=100%).
Quantity
15.62 mL
Type
reactant
Reaction Step One
Quantity
163 mL
Type
solvent
Reaction Step One
Quantity
18.25 mL
Type
reactant
Reaction Step Two
Quantity
37 mL
Type
solvent
Reaction Step Three
Yield
100%

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